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Compound of Interest

Compound Name: Dimethylaminoborane

Cat. No.: B1631071

This guide provides critical safety protocols and logistical information for the handling and
disposal of Dimethylaminoborane (DMAB). Adherence to these procedures is essential for
ensuring the safety of laboratory personnel and minimizing environmental impact.

Hazard Summary

Dimethylaminoborane is a flammable solid that is toxic if swallowed, in contact with skin, or
inhaled.[1] It can cause severe skin burns and serious eye damage. It may also cause an
allergic skin reaction.[1] DMAB is also toxic to aquatic life with long-lasting effects.[1]

Quantitative Hazard Data

For a clear understanding of the substance's toxicity, the following data is provided:

Metric Value Species Reference

Acute Oral Toxicity

59 mg/k Rat
(LD50) 9
Acute Dermal Toxicity )
210 mg/kg Rabbit
(LD50)
Flash Point 65 °C [2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against the hazards associated with
Dimethylaminoborane. The following equipment is mandatory when handling this chemical.

Engineering Controls

e Ventilation: Always handle Dimethylaminoborane in a well-ventilated area.[2] Use of a
chemical fume hood or local exhaust ventilation is required to control airborne levels.[2][3]
Facilities should be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[2][3]

ired | : :

PPE Category Item Standard/Specification
Safety Glasses with side Must comply with OSHA's 29
Eye and Face Protection shields or Chemical Safety CFR 1910.133 or European
Goggles Standard EN166.[2][3]
) Required when there is a risk
Face Shield ) )
of splashing or explosion.[4]
Wear appropriate protective
gloves to prevent skin
Skin Protection Chemical-resistant Gloves exposure.[2][3] Regularly

inspect gloves for signs of

degradation or contamination.

Wear appropriate protective
) ] clothing to prevent skin
Protective Clothing
exposure.[2][3] A lab coat

should be worn and buttoned.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed if ventilation

Respiratory Protection NIOSH-approved Respirator

is inadequate or as workplace
conditions warrant.[1][2]
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Operational and Disposal Plans
Safe Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items and ensure emergency equipment is accessible.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[1][3]

e Dispensing: When dispensing, avoid creating dust.[2] Use non-sparking tools.[5]

e Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in work
areas.[1][3] Remove contaminated clothing and PPE before entering eating areas.[1]

Storage
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

o Store refrigerated (below 4°C/39°F).[2]

o Keep away from incompatible materials such as acids, strong oxidizing agents, and
moisture.[2][3]

Disposal Plan

o Dispose of waste in accordance with all federal, state, and local environmental regulations.

[5]
o Contact a licensed professional waste disposal service to dispose of this material.[5]

o Empty containers may retain product residue and can be dangerous.[2] Do not reuse empty
containers.

Emergency Protocols
First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[1][2][3]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2] Seek immediate medical attention.[3]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do.[1] Continue rinsing and get immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[1] Never give anything by mouth to an unconscious person.[2] Call a poison center or doctor
immediately.[1]

Spill Response Workflow

The following diagram outlines the procedural steps for managing a Dimethylaminoborane
spill.
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Immediate Actions

Alert personnel in the area

\

Evacuate non-essential personnel

\

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Containment & Cleanup

Ensure adequate ventilation

\

Remove all ignition sources

\

Contain the spill
(cover with dry, inert material)

Y

Carefully collect spilled material
(use non-sparking tools)

Disposal & Dgcontamination

Place in a sealed container for disposal

\

Decontaminate the spill area

\

Dispose of waste through
a licensed contractor

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a Dimethylaminoborane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dimethylaminoborane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631071#personal-protective-equipment-for-
handling-dimethylaminoborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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